Cas no 4001-29-0 (Bis(1H,1H,11H-perfluoroundecyl) sulfate)

• Product Name: Bis(1H,1H,11H-perfluoroundecyl) sulfate
• CAS No: 4001-29-0
• MF: C₂₂H₆F₄₀O₄S
• MW: 1126.2817864418
• CID: 3060930
• PubChem ID: 2736024
• Update Time: 2025-05-23

Bis(1H,1H,11H-perfluoroundecyl) sulfate Chemical and Physical Properties

Names and Identifiers

• Bis(1H,1H,11H-perfluoroundecyl) sulfate
• bis(2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-icosafluoroundecyl) sulfate
• 4001-29-0
• Bis(1H,1H,11H-perfluoroundecyl) sulphate
• Bis(1H,1H,11H-Perfluoroundecyl)sulfate

• MDL： MFCD00153661
• Inchi： 1S/C22H6F40O4S/c23-3(24)7(31,32)11(39,40)15(47,48)19(55,56)21(59,60)17(51,52)13(43,44)9(35,36)5(27,28)1-65-67(63,64)66-2-6(29,30)10(37,38)14(45,46)18(53,54)22(61,62)20(57,58)16(49,50)12(41,42)8(33,34)4(25)26/h3-4H,1-2H2
• InChI Key： LPSCZEZGYNWAJV-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OCC(C(C(C(C(C(C(C(C(C(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)OCC(C(C(C(C(C(C(C(C(C(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 1125.9348063Da
• Monoisotopic Mass: 1125.9348063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 67
• Rotatable Bond Count: 24
• Complexity: 1730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.5
• Topological Polar Surface Area: 61Ų

Bis(1H,1H,11H-perfluoroundecyl) sulfate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on Bis(1H,1H,11H-perfluoroundecyl) sulfate

Introduction to Bis(1H,1H,11H-perfluoroundecyl) Sulfate (CAS No. 4001-29-0)

Bis(1H,1H,11H-perfluoroundecyl) sulfate, a compound with the chemical formula C₂₂F₄₁SO₄, is a highly specialized surfactant that has garnered significant attention in the field of chemical and pharmaceutical research. This compound is characterized by its unique structure, which includes a long perfluorinated alkyl chain and a sulfate group. The CAS no. 4001-29-0 of this compound is a critical identifier that ensures accurate classification and communication within the scientific community.

The perfluoroundecyl moiety in the compound's name is particularly noteworthy due to its exceptional chemical properties. These properties make Bis(1H,1H,11H-perfluoroundecyl) sulfate an ideal candidate for various applications in drug delivery systems, nanotechnology, and material science. The presence of fluorine atoms in the perfluorinated chain imparts high thermal stability and chemical inertness, which are essential for maintaining the integrity of pharmaceutical formulations.

Recent advancements in the field of pharmaceutical chemistry have highlighted the potential of fluorinated surfactants like Bis(1H,1H,11H-perfluoroundecyl) sulfate in enhancing the bioavailability and stability of active pharmaceutical ingredients (APIs). Studies have demonstrated that the long hydrophobic perfluorinated chain can effectively solubilize poorly water-soluble drugs, thereby improving their absorption rates. This has opened new avenues for developing more efficient drug formulations.

In addition to its pharmaceutical applications, Bis(1H,1H,11H-perfluoroundecyl) sulfate has shown promise in the development of advanced materials. Its ability to form stable micelles and emulsions makes it a valuable component in cosmetic formulations and industrial processes. The compound's compatibility with a wide range of solvents and its resistance to degradation under various conditions further enhance its utility in these applications.

The synthesis of Bis(1H,1H,11H-perfluoroundecyl) sulfate involves complex organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into organic molecules is a challenging task due to the high electronegativity of fluorine. However, recent innovations in synthetic methodologies have made it possible to achieve high yields and purity levels for this compound. These advancements are crucial for ensuring that pharmaceutical-grade Bis(1H,1H,11H-perfluoroundecyl) sulfate meets the stringent requirements of regulatory agencies.

One of the most compelling aspects of Bis(1H,1H,11H-perfluoroundecyl) sulfate is its potential in nanotechnology. The compound's ability to self-assemble into nanoparticles has been explored for targeted drug delivery systems. These nanoparticles can encapsulate therapeutic agents and release them at specific sites within the body, thereby improving treatment efficacy and reducing side effects. Research is ongoing to optimize these systems for clinical use.

The environmental impact of using fluorinated compounds has been a topic of discussion in recent years. While Bis(1H,1H,11H-perfluoroundecyl) sulfate is highly effective in its applications, its persistence in the environment raises concerns. However, ongoing research aims to develop more sustainable alternatives or degradation pathways for this compound. This ensures that its benefits can be harnessed without compromising ecological balance.

Future directions in the study of Bis(1H,1H,11H-perfluoroundecyl) sulfate include exploring its role in gene therapy and regenerative medicine. The compound's unique properties make it a promising candidate for delivering nucleic acids into cells with high efficiency. This could revolutionize treatments for genetic disorders and enhance tissue engineering approaches.

In conclusion, Bis(1H,1H,11H-perfluoroundecyl) sulfate (CAS No. 4001-29-0) is a versatile compound with significant potential across multiple industries. Its innovative applications in pharmaceuticals, materials science, and nanotechnology highlight its importance as a research tool and industrial material. As scientific understanding continues to evolve, it is likely that new uses for this compound will be discovered, further solidifying its role as a cornerstone of modern chemical research.